Cas no 1804734-19-7 (6-Iodo-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

6-Iodo-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is a halogenated pyridine derivative featuring both nitro and trifluoromethyl/trifluoromethoxy substituents, making it a versatile intermediate in organic synthesis. The presence of iodine at the 6-position enhances its reactivity in cross-coupling reactions, while the electron-withdrawing nitro and trifluoromethyl groups contribute to its utility in constructing complex heterocyclic frameworks. Its structural features are particularly valuable in pharmaceutical and agrochemical research, where fluorinated and iodinated compounds are often sought for their enhanced stability and bioactivity. This compound is well-suited for applications requiring selective functionalization or further derivatization under controlled conditions.

6-Iodo-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine structure

1804734-19-7 structure

Product Name:6-Iodo-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

CAS No:1804734-19-7

MF:C₇HF₆IN₂O₃

MW:401.989334821701

CID:4814419

Update Time:2025-05-21

6-Iodo-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 6-Iodo-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
- Inchi： 1S/C7HF6IN2O3/c8-6(9,10)2-1-3(14)15-5(16(17)18)4(2)19-7(11,12)13/h1H
- InChI Key： PGSOWAJUNOTJEY-UHFFFAOYSA-N
- SMILES： IC1=CC(C(F)(F)F)=C(C([N+](=O)[O-])=N1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 343
XLogP3: 3.8
Topological Polar Surface Area: 67.9

6-Iodo-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029092373-1g	6-Iodo-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine	1804734-19-7	97%	1g	$1,504.90	2022-04-01

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Additional information on 6-Iodo-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Comprehensive Analysis of 6-Iodo-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804734-19-7): Properties, Applications, and Industry Trends

The chemical compound 6-Iodo-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1804734-19-7) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique iodo-nitro-trifluoromethoxy-trifluoromethyl substitution pattern, this compound serves as a critical intermediate in the synthesis of advanced heterocyclic compounds. Its molecular structure combines halogenated and nitro-functionalized groups, making it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridines like 6-Iodo-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "CAS 1804734-19-7 solubility" or "synthesis routes for trifluoromethoxy pyridines," reflecting the compound's relevance in optimizing small-molecule therapeutics. Its electron-withdrawing properties also make it valuable in designing crop protection agents, aligning with the agrochemical industry's focus on sustainable pest control.

The physicochemical properties of CAS 1804734-19-7 include a molecular weight of 416.01 g/mol and a distinct nitro-iodo interaction that influences its reactivity. Laboratories often inquire about "6-Iodo-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine stability" under various storage conditions, emphasizing its sensitivity to light and moisture. Proper handling requires inert atmospheres, as noted in technical datasheets. This aligns with broader trends in precision chemistry, where stability data is crucial for scaling up production.

From an industrial perspective, 1804734-19-7 is pivotal in developing next-generation kinase inhibitors, a hot topic in oncology research. Searches for "trifluoromethyl pyridine applications in medicine" highlight its role in modulating protein-ligand interactions. Additionally, the compound's radiopaque iodine component sparks interest in diagnostic imaging, though this application remains exploratory. Such multidisciplinary utility underscores why halogenated pyridines dominate patent filings in the EU and US.

Environmental considerations are another key focus. Queries like "biodegradability of fluorinated pyridines" reflect regulatory pressures on persistent organic pollutants. While 6-Iodo-2-nitro-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine isn't classified as hazardous, its fluorine content necessitates rigorous waste management. This aligns with the green chemistry movement, driving innovations in catalytic methods to reduce byproducts during synthesis.

In conclusion, CAS 1804734-19-7 exemplifies the convergence of medicinal chemistry and material innovation. Its structural complexity answers the growing demand for high-value intermediates, while industry searches for "cost-effective trifluoromethoxy synthesis" reveal unmet needs in production scalability. As research expands into AI-driven molecular design, compounds like this will remain at the forefront of tailored chemical solutions.